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Compound of Interest

Compound Name: Amoz-HN

CAS No.: 1347740-46-8

Cat. No.: B592515

Get Quote

Executive Summary & Chemical Identity
Amoz-HN (CAS 1347740-46-8), chemically defined as 3-[[(2-Nitrophenyl)methylene]amino]-5-

(4-morpholinylmethyl)-2-oxazolidinone, is the derivatized reference standard of the furaltadone

metabolite, AMOZ. While primarily utilized as a definitive marker in LC-MS/MS analysis for food

safety, its structural properties—specifically the 2-nitrobenzylidene moiety coupled with a

morpholine ring—have garnered interest in drug development as a potential pharmacophore

for hypoxia-activated systems and lysosomal targeting.

This guide addresses the biocompatibility (defined here as biological interaction and matrix

stability) and cytotoxicity profiles of Amoz-HN. Understanding these profiles is critical for:

Analytical Validation: Ensuring the standard does not induce matrix effects or degrade during

cell-based recovery assays.

Toxicological Assessment: Evaluating the specific toxicity of the nitrophenyl derivative

compared to the parent metabolite.
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Pharmacological Research: Investigating the nitro-reduction mechanism for potential prodrug

or probe applications.

Chemical Specifications
Property Specification

Common Name Amoz-HN (NP-AMOZ)

IUPAC Name
3-[[(2-Nitrophenyl)methylene]amino]-5-(4-

morpholinylmethyl)-2-oxazolidinone

CAS Number 1347740-46-8

Molecular Formula C₁₅H₁₈N₄O₄

Molecular Weight 318.33 g/mol

Solubility
DMSO (>10 mg/mL), Methanol (Slightly), Water

(Insoluble)

Key Functional Groups

Nitro group (Reducible), Morpholine

(Lysosomotropic), Oxazolidinone (Antibiotic

core)

Biocompatibility Profile: Matrix Interaction &
Stability
In the context of Amoz-HN, "biocompatibility" refers to its physicochemical stability within

biological matrices (plasma, tissue homogenates, and cell culture media) and its interaction

with cellular proteins.

Protein Binding and Matrix Effects
Amoz-HN exhibits high affinity for plasma proteins due to the hydrophobic nature of the

nitrophenyl group.

Mechanism: The 2-nitrobenzylidene moiety facilitates non-covalent interactions (π-π

stacking) with albumin and other serum proteins.
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Implication: In cell culture assays (e.g., cytotoxicity testing), the presence of Fetal Bovine

Serum (FBS) can significantly reduce the free concentration of Amoz-HN, shifting the

effective IC50 values.

Protocol Adjustment: Serum-free or low-serum (1%) conditions are recommended for initial

cytotoxicity screening to determine intrinsic toxicity.

Metabolic Stability (Nitroreduction)
Amoz-HN is biologically active. The nitro group (-NO₂) is susceptible to enzymatic reduction by

intracellular nitroreductases (NTRs), particularly in hypoxic conditions.

Normoxia: Moderate stability. Slow reduction leads to moderate cytotoxicity.

Hypoxia: Rapid reduction to hydroxylamine (-NHOH) and amine (-NH₂) derivatives. This

transformation alters the molecule's solubility and fluorescence properties, often leading to

covalent binding with DNA (genotoxicity).

Cytotoxicity Profile: Mechanisms & Data
The cytotoxicity of Amoz-HN is distinct from the parent drug furaltadone. The addition of the 2-

nitrobenzaldehyde group introduces a specific redox-active center.

Mechanism of Action (MOA)
The primary driver of Amoz-HN cytotoxicity is Oxidative Stress and DNA Adduct Formation.

Type I Nitroreduction: Under aerobic conditions, the nitro group undergoes a single-electron

reduction to a nitro-anion radical. This radical reacts with O₂ to generate Superoxide (O₂•⁻),

reforming the parent compound (Futile Cycle). This causes massive Reactive Oxygen

Species (ROS) generation.

Type II Nitroreduction: Under hypoxic conditions, the nitro group is fully reduced to an amine.

The intermediate hydroxylamine species is highly electrophilic and can form adducts with

DNA, leading to mutagenesis.

Visualization: Amoz-HN Cytotoxicity Pathway
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Caption: Figure 1. Dual mechanism of Amoz-HN cytotoxicity via ROS generation (Normoxia)

and DNA alkylation (Hypoxia).

Cytotoxicity Data Summary
Note: Values are representative estimates based on structural analogs (Nitrofurans/Nitro-

aromatics) and standard toxicological assessments of nitrophenyl derivatives.

Cell Line Tissue Origin IC50 (24h) Mechanism

HepG2 Liver 25 - 50 µM

High metabolic

activation

(P450/Reductase)

HK-2 Kidney 40 - 60 µM
Renal clearance

toxicity

HUVEC Endothelium > 100 µM
Lower reductase

activity

Raw 264.7 Macrophage 15 - 30 µM
High sensitivity to

ROS
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Interpretation: Amoz-HN is considered moderately cytotoxic. It is not an acute toxin at

analytical concentrations (nM range), but exhibits significant toxicity at screening

concentrations (>10 µM), particularly in metabolically active cells (liver/kidney).

Experimental Protocols
To ensure scientific integrity, the following protocols utilize self-validating controls

(Positive/Negative) to distinguish between solvent effects and intrinsic cytotoxicity.

Stock Solution Preparation & Handling
Solvent: DMSO (Dimethyl Sulfoxide).

Concentration: Prepare a 10 mM Master Stock.

Storage: Aliquot and store at -20°C. Protect from light (Nitro-aromatics are photodegradable).

Validation: Verify concentration via UV-Vis absorbance (λmax ~260nm and ~375nm for the

nitrophenyl group).

Cytotoxicity Assay (CCK-8 / MTT)
This protocol determines the safe window for using Amoz-HN in biological assays.

Materials:

HepG2 cells (or relevant line).

CCK-8 Reagent (Dojindo or equivalent).

Amoz-HN Stock (10 mM).

Positive Control: Cisplatin or Doxorubicin.

Workflow:

Seeding: Seed cells at 5,000 cells/well in a 96-well plate. Incubate 24h.

Dosing: Prepare serial dilutions of Amoz-HN in culture media (0, 1, 5, 10, 25, 50, 100 µM).
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Critical Step: Ensure final DMSO concentration is < 0.5% in all wells.

Incubation: Incubate for 24h or 48h at 37°C.

Readout: Add CCK-8 reagent (10 µL/well). Incubate 1-4h. Measure Absorbance at 450 nm.

Calculation:Cell Viability (%) = (OD_sample - OD_blank) / (OD_control - OD_blank) * 100.

Visualization: Assay Workflow
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Caption: Figure 2. Step-by-step workflow for determining Amoz-HN cytotoxicity limits.

Safety & Regulatory Considerations
As a derivative of a banned antibiotic metabolite, Amoz-HN must be handled with strict

adherence to safety protocols.
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Hazard Classification:

Carcinogenicity: Suspected (Category 2).

Mutagenicity: Suspected (Category 2) due to DNA adduct potential.

PPE Requirements: Double nitrile gloves, lab coat, and safety glasses. All powder handling

must occur in a fume hood or biological safety cabinet to prevent inhalation.

Disposal: Incineration as hazardous chemical waste. Do not dispose of down the drain.
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(Note: While specific "Amoz-HN" papers are rare due to it being a catalog name for the NP-

AMOZ derivative, the references provided cover the identical chemical structure and its class

toxicity.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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